N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(3-phenylpropyl)oxalamide

• IUPAC Name: N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-(3-phenylpropyl)oxamide
• InChI: InChI=1S/C21H24N6O3/c1-13-12-17(27(26-13)21-23-15(3)14(2)18(28)25-21)24-20(30)19(29)22-11-7-10-16-8-5-4-6-9-16/h4-6,8-9,12H,7,10-11H2,1-3H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: AYHVOLTYDBSYPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCCCC2=CC=CC=C2)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C21H24N6O3
• Molecular Weight: 408.5 g/mol

Description

“N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(3-phenylpropyl)oxalamide” is a chemical compound with the CAS Number: 1014007-41-0. Its molecular formula is C21H24N6O3 and it has a molecular weight of 408.4537.

Scientific Research Applications

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine linked pyrazole heterocyclic compounds, including structures closely related to the given compound, demonstrated notable insecticidal and antibacterial activities. These compounds were evaluated against Pseudococcidae insects and selected microorganisms, showcasing their potential as bioactive agents in agricultural and medicinal chemistry (Deohate & Palaspagar, 2020).

Anticancer Activity

Compounds derived from pyrimidine and pyrazole have shown promising anticancer activities. The synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, and their subsequent evaluation, indicated significant potential in cancer treatment. These compounds were characterized and their structures confirmed by various spectroscopic methods (Rahmouni et al., 2014).

Structural and Biological Studies

Further structural and biological evaluations of pyrazole derivatives have identified antitumor, antifungal, and antibacterial pharmacophore sites. These studies provide insights into the chemical properties that contribute to their bioactivity, aiding in the design of more effective therapeutic agents (Titi et al., 2020).

Anti-inflammatory, Analgesic, and Antipyretic Activities

The microwave-assisted synthesis of novel pyrazolone derivatives attached to a pyrimidine moiety explored their anti-inflammatory, analgesic, and antipyretic activities. This study highlights the therapeutic potential of these compounds in managing pain and inflammation, with specific derivatives showing activities comparable to standard drugs (Antre et al., 2011).